2-(5-methoxy-2-{[(4-methylphenyl)sulfanyl]methyl}-4-oxo-1,4-dihydropyridin-1-yl)-N-(2-methoxyphenyl)acetamide
Description
This compound is a structurally complex acetamide derivative featuring a 1,4-dihydropyridin-4-one core substituted with a methoxy group at position 5 and a [(4-methylphenyl)sulfanyl]methyl moiety at position 2. The acetamide group is further functionalized with a 2-methoxyphenyl substituent. The dihydropyridinone ring system is a hallmark of bioactive molecules, often associated with enzyme inhibition (e.g., lipoxygenase, cyclooxygenase) or anticancer activity due to its redox-active properties .
Properties
IUPAC Name |
2-[5-methoxy-2-[(4-methylphenyl)sulfanylmethyl]-4-oxopyridin-1-yl]-N-(2-methoxyphenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O4S/c1-16-8-10-18(11-9-16)30-15-17-12-20(26)22(29-3)13-25(17)14-23(27)24-19-6-4-5-7-21(19)28-2/h4-13H,14-15H2,1-3H3,(H,24,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVSFECCHXJBOND-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC2=CC(=O)C(=CN2CC(=O)NC3=CC=CC=C3OC)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural analogs and their properties, based on evidence and inferred bioactivity:
Structural and Functional Divergences
- Core Heterocycle: The target compound’s dihydropyridinone core differs from pyrimidinone (e.g., ) or oxadiazole-containing analogs (e.g., ).
- Sulfur-Containing Groups : The [(4-methylphenyl)sulfanyl]methyl group contrasts with sulfonyl (e.g., ) or oxadiazolethio (e.g., ) substituents. Thioethers (sulfanyl) generally improve lipophilicity and membrane penetration compared to sulfonamides, which are more polar .
- N-Substituent : The 2-methoxyphenyl acetamide group may enhance binding to aromatic-rich enzyme pockets (e.g., cyclooxygenase) compared to 4-methoxyphenyl () or cyclohexenylethyl () groups.
Hypothetical Bioactivity and Mechanism
While direct data is lacking, inferences from analogs suggest:
- Antimicrobial Activity : The 2-methoxyphenyl group may disrupt bacterial membrane integrity, similar to .
- Anticancer Potential: The dihydropyridinone core could induce ferroptosis (iron-dependent cell death) in oral squamous cell carcinoma (OSCC), as seen with other ferroptosis-inducing compounds (FINs) .
- Enzyme Inhibition : Structural similarity to lipoxygenase inhibitors (e.g., ) implies possible anti-inflammatory effects.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
